Cas no 1030431-62-9 (2-(cyclopropylsulfanyl)acetic acid)

• Product Name: 2-(cyclopropylsulfanyl)acetic acid
• CAS No: 1030431-62-9
• Molecular Formula: C₅H₈O₂S
• Molecular Weight: 132.180820465088
• MDL: MFCD15173371
• CID: 4568663
• PubChem ID: 28693967

2-(cyclopropylsulfanyl)acetic acid Properties

Names and Identifiers

• 2-(cyclopropylsulfanyl)acetic acid

• MDL： MFCD15173371
• InChIKey： PSQRLFWENSJMQV-UHFFFAOYSA-N
• Inchi： 1S/C5H8O2S/c6-5(7)3-8-4-1-2-4/h4H,1-3H2,(H,6,7)
• SMILES： C(O)(=O)CSC1CC1

Computed Properties

• Exact Mass: 132.024501g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.024501g/mol
• Heavy Atom Count: 8
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų
• Molecular Weight: 132.18g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates